Cas no 94857-80-4 (Aziridine, 1-(4-hydroxybenzoyl)- (9CI))

Aziridine, 1-(4-hydroxybenzoyl)- (9CI) structure
94857-80-4 structure
Product Name:Aziridine, 1-(4-hydroxybenzoyl)- (9CI)
CAS No:94857-80-4
MF:C9H9NO2
MW:163.173262357712
CID:1022350
PubChem ID:45084015
Update Time:2025-04-20

Aziridine, 1-(4-hydroxybenzoyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Aziridine, 1-(4-hydroxybenzoyl)- (9CI)
    • aziridin-1-yl-(4-hydroxyphenyl)methanone
    • Aziridin-1-yl(4-hydroxyphenyl)methanone
    • N-(p-hydroxybenzoyl)ethylenimine
    • 4-(AZIRIDINE-1-CARBONYL)PHENOL
    • SCHEMBL14523155
    • (Aziridin-1-yl)(4-hydroxyphenyl)methanone
    • Aziridine,1-(4-hydroxybenzoyl)-(9ci)
    • DTXSID50665527
    • 94857-80-4
    • DB-273496
    • AZIRIDINE, 1-(4-HYDROXYBENZOYL)-
    • Inchi: 1S/C9H9NO2/c11-8-3-1-7(2-4-8)9(12)10-5-6-10/h1-4,11H,5-6H2
    • InChI Key: ZUJWMOYNGYFHIA-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(=CC=1)O)N1CC1

Computed Properties

  • Exact Mass: 163.063328530g/mol
  • Monoisotopic Mass: 163.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 40.3Ų
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